![molecular formula C15H19N5 B7679956 6-(4-methylpiperazin-1-yl)-N-phenylpyrimidin-4-amine](/img/structure/B7679956.png)
6-(4-methylpiperazin-1-yl)-N-phenylpyrimidin-4-amine
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Overview
Description
6-(4-methylpiperazin-1-yl)-N-phenylpyrimidin-4-amine is a chemical compound that has gained significant interest in scientific research for its potential applications in various fields. This compound is commonly referred to as MP-8, and it belongs to the class of pyrimidine derivatives.
Mechanism of Action
The mechanism of action of MP-8 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various disease processes. For example, MP-8 has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes. Inhibition of PARP activity can lead to the accumulation of DNA damage and ultimately cell death, making MP-8 a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
MP-8 has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, MP-8 has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumors in animal models, and reduce inflammation in various disease models. MP-8 has also been shown to have low toxicity in animal models, making it a promising candidate for further development as a drug.
Advantages and Limitations for Lab Experiments
One of the main advantages of MP-8 for use in lab experiments is its high potency and selectivity for certain enzymes and proteins. This makes it a valuable tool for studying the role of these enzymes and proteins in various disease processes. However, one limitation of MP-8 is its relatively high cost compared to other compounds, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on MP-8. One potential direction is the development of more potent and selective analogs of MP-8 for use in drug development. Another potential direction is the investigation of MP-8's potential as an imaging agent for various disease processes. Additionally, further research is needed to fully understand the mechanism of action of MP-8 and its potential applications in various disease models.
Synthesis Methods
The synthesis of MP-8 involves the reaction of 4-aminopyrimidine with N-phenylpiperazine in the presence of a suitable catalyst. The reaction yields MP-8 as a white crystalline solid, which can be purified using various methods such as recrystallization or chromatography.
Scientific Research Applications
MP-8 has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of MP-8 is in medicinal chemistry, where it is being investigated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and infectious diseases. MP-8 has also been studied as a potential imaging agent for use in diagnostic imaging techniques such as positron emission tomography (PET).
Properties
IUPAC Name |
6-(4-methylpiperazin-1-yl)-N-phenylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5/c1-19-7-9-20(10-8-19)15-11-14(16-12-17-15)18-13-5-3-2-4-6-13/h2-6,11-12H,7-10H2,1H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXWYROKYCVQDIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC=NC(=C2)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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